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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(thiophen-3-yl)acrylate is a heteroaromatic compound incorporating a thiophene ring
and an acrylate moiety. Thiophene and its derivatives are recognized as important
pharmacophores in medicinal chemistry, exhibiting a wide range of biological activities,
including anti-inflammatory and anticancer properties.[1][2][3][4] The acrylate group also
contributes to the molecule's reactivity and potential for biological interactions. This technical
guide provides a comprehensive overview of the chemical properties, synthesis,
characterization, and potential biological relevance of methyl 3-(thiophen-3-yl)acrylate, serving
as a resource for researchers in drug discovery and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of methyl 3-(thiophen-3-yl)acrylate is
presented in the table below.
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Property Value Reference

Molecular Formula CsHs02S

Molecular Weight 168.21 g/mol

CAS Number 135835-43-7

Appearance White solid [1]

Melting Point 48-49 °C [1]
Synthesis

The synthesis of methyl 3-(thiophen-3-yl)acrylate can be achieved through several synthetic

routes common in organic chemistry, such as the Heck reaction or the Wittig reaction.[5][6][7]

[BI[9][10][11]

Experimental Protocol: Heck Reaction

The Heck reaction provides a reliable method for the synthesis of methyl 3-(thiophen-3-

yhacrylate from 3-bromothiophene and methyl acrylate. A general experimental protocol is

outlined below.

Materials:

3-Bromothiophene

Methyl acrylate

Palladium(ll) acetate (Pd(OAc)2)

Triphenylphosphine (PPhs)

Triethylamine (EtsN)

Toluene, anhydrous

Procedure:
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e To a dry, nitrogen-flushed round-bottom flask, add palladium(ll) acetate (1 mol%) and
triphenylphosphine (2 mol%).

e Add anhydrous toluene to dissolve the catalyst components.
e Add 3-bromothiophene (1.0 eq) and methyl acrylate (1.2 eq) to the reaction mixture.
o Finally, add triethylamine (1.5 eq) as a base.

o Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress
by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and filter to remove the
triethylammonium bromide salt.

o Concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel using a mixture of hexane
and ethyl acetate as the eluent to afford pure methyl 3-(thiophen-3-yl)acrylate.

Diagram of the Heck Reaction Workflow:
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Caption: Workflow for the synthesis of methyl 3-(thiophen-3-yl)acrylate via the Heck reaction.

Characterization

The structure and purity of synthesized methyl 3-(thiophen-3-yl)acrylate can be confirmed using
various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, CDCls): & (ppm) 7.50 (d, J = 1.6 Hz, 1H), 7.29-7.34 (m, 2H), 6.27 (d, J =
16.0 Hz, 1H), 3.80 (s, 3H, OMe).[1]

Infrared (IR) Spectroscopy

The IR spectrum of an acrylate will typically show strong characteristic absorption bands. For a
similar compound, polymethyl methacrylate, a strong C=0 stretch is observed around 1730
cm~1, and C-C-O and O-C-C stretching bands are seen around 1191 cm~* and 1149 cm™1,
respectively.[12]

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the compound. The
expected molecular ion peak [M]* would be at m/z 168.21.

Biological Activity and Drug Development Potential

Thiophene-containing molecules have been extensively studied in drug discovery and have
been incorporated into several approved drugs.[13] The thiophene scaffold is known to be a
bioisostere of the benzene ring and can modulate the pharmacokinetic and pharmacodynamic
properties of a molecule.

Anti-inflammatory and Anticancer Potential

Derivatives of thiophene have shown promising anti-inflammatory and anticancer activities.[1]
[2][3][4] Thiophene-based compounds have been reported to act as inhibitors of enzymes such
as cyclooxygenases (COX) and lipoxygenases (LOX), which are key targets in inflammation.[1]
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[4] In the context of cancer, thiophene derivatives have been investigated for their ability to
inhibit various protein targets and signaling pathways involved in cancer progression.[2][3]

While specific biological targets for methyl 3-(thiophen-3-yl)acrylate have not been extensively
reported, its structural similarity to other biologically active thiophene acrylates suggests
potential for further investigation in these therapeutic areas.

Potential Signaling Pathway Involvement

Given the known activities of thiophene derivatives, it is plausible that methyl 3-(thiophen-3-
yhacrylate could interact with signaling pathways implicated in inflammation and cancer. For
instance, inhibition of COX enzymes would impact the arachidonic acid pathway, reducing the
production of pro-inflammatory prostaglandins. In cancer, thiophene-containing molecules have
been shown to affect pathways involving kinases and microtubule assembly.[14]

Hypothetical Signaling Pathway Interaction:
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Caption: Hypothetical interaction of methyl 3-(thiophen-3-yl)acrylate with inflammatory and
cancer signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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